Cas no 1243475-42-4 (4-chloro-3-hydroxy-N-methylbenzamide)

• Product Name: 4-chloro-3-hydroxy-N-methylbenzamide
• CAS No: 1243475-42-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5906604
• PubChem ID: 72225233
• Update Time: 2025-05-20

4-chloro-3-hydroxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-3-hydroxy-N-methyl-
• 4-chloro-3-hydroxy-N-methylbenzamide
• 1243475-42-4
• MB32480
• EN300-1178562

• Inchi： 1S/C8H8ClNO2/c1-10-8(12)5-2-3-6(9)7(11)4-5/h2-4,11H,1H3,(H,10,12)
• InChI Key： ZITPBBGQGLBTRN-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(Cl)C(O)=C1

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±32.0 °C(Predicted)
• pka: 7.66±0.10(Predicted)

Additional information on 4-chloro-3-hydroxy-N-methylbenzamide

4-Chloro-3-Hydroxy-N-Methylbenzamide: A Comprehensive Overview

4-Chloro-3-Hydroxy-N-Methylbenzamide, with the CAS number 1243475-42-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a chlorine substituent at the para position and a hydroxyl group at the meta position. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-Chloro-3-Hydroxy-N-Methylbenzamide typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the benzamide framework.

In terms of applications, 4-Chloro-3-Hydroxy-N-Methylbenzamide has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate enzyme activity and interact with biological targets makes it a potential candidate for developing novel pharmaceutical agents. A study published in 2023 highlighted its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in several cancers and inflammatory diseases.

Beyond pharmacology, this compound has also found utility in materials science. Its aromatic structure and functional groups make it suitable for use as a building block in constructing advanced materials such as polymers and nanoparticles. For example, recent research has demonstrated its application in synthesizing stimuli-responsive polymers that exhibit pH-sensitive properties, which could be exploited in drug delivery systems.

The environmental impact of 4-Chloro-3-Hydroxy-N-Methylbenzamide has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal and reduces its potential to accumulate in ecosystems. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 4-Chloro-3-Hydroxy-N-Methylbenzamide (CAS 1243475-42-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.